![molecular formula C22H16F3NO3 B2378261 (E)-{[4-(benzyloxy)phenyl]methylidene}amino 4-(trifluoromethyl)benzoate CAS No. 478046-78-5](/img/structure/B2378261.png)
(E)-{[4-(benzyloxy)phenyl]methylidene}amino 4-(trifluoromethyl)benzoate
Description
(E)-{[4-(benzyloxy)phenyl]methylidene}amino 4-(trifluoromethyl)benzoate, or (E)-4-BPMT, is a novel compound with potential applications in medicinal chemistry, pharmaceuticals, and biochemistry. This compound has a unique structure featuring both a benzyloxy group and a trifluoromethylbenzoate group, making it an interesting target for research.
Scientific Research Applications
Antimicrobial Applications
(E)-{[4-(benzyloxy)phenyl]methylidene}amino 4-(trifluoromethyl)benzoate and its derivatives have been synthesized and studied for their potential antimicrobial properties. A study by Rajurkar et al. (2016) detailed the synthesis of similar compounds, which demonstrated significant antibacterial and antifungal activities against organisms like E. coli, K. pneumonia, S. aureus, B. subtilis, A. niger, and C. albicans.
Crystal Structure Analysis
Ghichi et al. (2018) explored the synthesis and structures of compounds closely related to this compound. Their study, focusing on crystal structures stabilized by various hydrogen bonding, provides insights into the molecular configurations of such compounds (Ghichi et al., 2018).
Liquid Crystalline Properties
Several studies have delved into the liquid crystalline properties of compounds structurally similar to this compound. For instance, Shahina et al. (2016) investigated the phase transition and molecular polarizability in liquid crystalline mixtures containing similar compounds, highlighting their potential applications in advanced materials and display technologies (Shahina et al., 2016).
Polymer Chemistry
In the field of polymer chemistry, Yokozawa et al. (2002) conducted a study on the synthesis of well-defined aromatic polyamides, using phenyl 4-(4-octyloxybenzylamino)benzoate, a compound analogous to this compound. Their research contributes to the development of block copolymers with controlled molecular weight and polydispersity, which has implications in various industrial applications (Yokozawa et al., 2002).
Spectroscopic and Thermodynamic Studies
Uppal et al. (2019) performed spectroscopic and thermodynamic studies on compounds similar to this compound. This research provides valuable information about the stability, charge transfer, and energy levels within such molecules, which is crucial for their potential applications in materials science (Uppal et al., 2019).
properties
IUPAC Name |
[(E)-(4-phenylmethoxyphenyl)methylideneamino] 4-(trifluoromethyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16F3NO3/c23-22(24,25)19-10-8-18(9-11-19)21(27)29-26-14-16-6-12-20(13-7-16)28-15-17-4-2-1-3-5-17/h1-14H,15H2/b26-14+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVEYJTCEKJUCDW-VULFUBBASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C=NOC(=O)C3=CC=C(C=C3)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)/C=N/OC(=O)C3=CC=C(C=C3)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1-cyano-1,2-dimethylpropyl)-2-[methyl(3-phenylpropyl)amino]acetamide](/img/structure/B2378180.png)
![3-[5-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]-N-[(furan-2-yl)methyl]propanamide](/img/structure/B2378184.png)
![2-Chloro-N-[(1-methyl-2-thiophen-2-ylpiperidin-3-yl)methyl]propanamide](/img/structure/B2378187.png)
![N-[11-({7-(3,5-difluoropyridin-2-yl)-2-methyl-10-[(methylsulfonyl)methyl]-3-oxo-3,4,6,7-tetrahydro-2H-2,4,7-triazadibenzo[cd,f]azulene-9-carbonyl}amino)undecanoyl]-3-methyl-L-valyl-(4R)-4-hydroxy-N-{[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}-L-prolinamide](/img/structure/B2378190.png)
![2-[4-[(6-Tert-butylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-5-fluoropyrimidine](/img/structure/B2378192.png)
![N-(4-acetamidophenyl)-2-((3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide](/img/structure/B2378200.png)
